N-(2,5-dichlorophenyl)-4-[2-(1-naphthylamino)-2-oxoethoxy]benzamide

• IUPAC Name: N-(2,5-dichlorophenyl)-4-[2-(naphthalen-1-ylamino)-2-oxoethoxy]benzamide
• InChI: InChI=1S/C25H18Cl2N2O3/c26-18-10-13-21(27)23(14-18)29-25(31)17-8-11-19(12-9-17)32-15-24(30)28-22-7-3-5-16-4-1-2-6-20(16)22/h1-14H,15H2,(H,28,30)(H,29,31)
• InChI Key: WPRIFEMDSQSCOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)COC3=CC=C(C=C3)C(=O)NC4=C(C=CC(=C4)Cl)Cl
• Molecular Formula: C25H18Cl2N2O3
• Molecular Weight: 465.3 g/mol

Description

N-(2,5-dichlorophenyl)-4-[2-(1-naphthylamino)-2-oxoethoxy]benzamide, commonly known as DBeQ, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DBeQ is a synthetic small molecule that has been shown to have anti-inflammatory and anti-cancer properties.

Mechanism of Action

DBeQ exerts its anti-inflammatory and anti-cancer properties by inhibiting the activity of the NF-κB pathway and the proteasome, respectively. DBeQ binds to the active site of the proteasome and inhibits its activity, leading to the accumulation of misfolded proteins and ultimately cell death. Similarly, DBeQ inhibits the activity of the NF-κB pathway by preventing the translocation of NF-κB to the nucleus, leading to the downregulation of pro-inflammatory genes.
Biochemical and Physiological Effects
DBeQ has been shown to have significant biochemical and physiological effects. In vitro studies have shown that DBeQ inhibits the growth of various cancer cell lines and reduces the production of pro-inflammatory cytokines. In vivo studies have shown that DBeQ reduces inflammation in animal models of rheumatoid arthritis and inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

DBeQ has several advantages for lab experiments. It is a synthetic small molecule that can be easily synthesized in large quantities. It has also been shown to have high specificity and potency, making it an ideal candidate for drug development. However, there are also some limitations to using DBeQ in lab experiments. It has poor solubility in aqueous solutions, which can limit its bioavailability. It also has a short half-life, which can limit its efficacy in vivo.

Future Directions

There are several future directions for research on DBeQ. One potential application is in the development of novel anti-inflammatory and anti-cancer drugs. DBeQ has been shown to have significant potential in these areas, and further research could lead to the development of more effective drugs. Another potential application is in the study of protein degradation pathways. DBeQ inhibits the activity of the proteasome, and further research could lead to a better understanding of this complex pathway. Finally, DBeQ could be used as a tool to study the NF-κB pathway and its role in inflammation and cancer.

Scientific Research Applications

DBeQ has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory properties by inhibiting the activity of the NF-κB pathway. NF-κB is a transcription factor that plays a key role in the immune response and inflammation. Inhibition of this pathway has been shown to have potential therapeutic applications in various inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
DBeQ has also been shown to have anti-cancer properties by inhibiting the activity of the proteasome. The proteasome is a complex of enzymes that plays a key role in protein degradation. Inhibition of the proteasome has been shown to have potential therapeutic applications in various types of cancer.